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Compound of Interest

Compound Name:

3-[2-

(Dimethylamino)ethoxy]phenylbor

onic Acid Pinacol Ester

Cat. No.: B1455397 Get Quote

In the landscape of modern organic chemistry and drug discovery, boronic acids and their

pinacol esters are indispensable building blocks.[1][2] Their stability, functional group tolerance,

and predictable reactivity in palladium-catalyzed cross-coupling reactions have established

them as foundational tools for constructing complex molecular architectures.[3] This guide

focuses on a specific, highly functionalized reagent: 3-[2-
(Dimethylamino)ethoxy]phenylboronic acid pinacol ester.

This molecule is more than a simple arylboronate; it is a strategically designed synthetic

intermediate. Its structure incorporates three key features:

The Phenylboronic Acid Pinacol Ester: A stable and easy-to-handle moiety, primed for

participation in Suzuki-Miyaura cross-coupling reactions to form critical carbon-carbon

bonds.[4]

The Ether Linkage: Provides conformational flexibility and influences the electronic

properties of the phenyl ring.

The Terminal Dimethylamino Group: A tertiary amine that imparts basicity, increases

aqueous solubility under acidic conditions, and offers a site for salt formation or further

derivatization.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1455397?utm_src=pdf-interest
https://www.nbinno.com/article/pharmaceutical-intermediates/the-role-of-boronic-acid-pinacol-esters-in-modern-drug-discovery-zr
https://www.mdpi.com/1420-3049/25/18/4323
http://ftp.orgsyn.org/Content/pdfs/procedures/v97p0001.pdf
https://www.benchchem.com/product/b1455397?utm_src=pdf-body
https://www.benchchem.com/product/b1455397?utm_src=pdf-body
https://escholarship.org/content/qt8dw380vb/qt8dw380vb_noSplash_c42dfb42c5f1637bb1c0fe2115f56fe4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1455397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This combination makes the compound a versatile tool for medicinal chemists aiming to

introduce this specific motif into target molecules, thereby modulating properties like solubility,

cell permeability, and target engagement. This whitepaper provides a comprehensive overview

of its properties, a validated synthetic workflow, and its application, designed for researchers

and drug development professionals.

PART 1: Core Physicochemical Properties
A precise understanding of a reagent's physical and chemical properties is paramount for

successful experimental design. The key identifiers and properties of 3-[2-
(Dimethylamino)ethoxy]phenylboronic acid pinacol ester are summarized below.

Diagram 1: Chemical Structure of 3-[2-(Dimethylamino)ethoxy]phenylboronic acid pinacol
ester

Caption: Molecular structure of the title compound.

Table 1: Physicochemical and Identification Data
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Property Value Reference(s)

Molecular Formula C₁₆H₂₆BNO₃ [5]

Molecular Weight 291.19 g/mol [5][6]

CAS Number 925940-40-5 [5][7]

Appearance Liquid [5]

Purity Typically ≥95% [5][7]

IUPAC Name

N,N-Dimethyl-2-(3-(4,4,5,5-

tetramethyl-1,3,2-

dioxaborolan-2-

yl)phenoxy)ethanamine

[5]

InChI Key
QEVHVNXLEMJPMB-

UHFFFAOYSA-N
[5]

Common Synonyms

(3-(2-

(Dimethylamino)ethoxy)phenyl)

boronic acid pinacol ester;

Dimethyl-{2-[3-(4,4,5,5-

tetramethyl-[5][8]

[9]dioxaborolan-2-yl)-

phenoxy]-ethyl}-amine

[5][10]

PART 2: Synthesis and Mechanistic Rationale
The synthesis of arylboronic acid pinacol esters is most commonly achieved via the Miyaura

borylation reaction.[3] This palladium-catalyzed process provides a reliable and high-yielding

route from aryl halides or triflates. The pinacol ester is specifically used over the free boronic

acid due to its enhanced stability towards air and moisture, which prevents premature

degradation and simplifies purification by standard techniques like silica gel chromatography.[4]

A robust synthetic pathway to 3-[2-(Dimethylamino)ethoxy]phenylboronic acid pinacol
ester starts from the corresponding aryl bromide, 1-bromo-3-[2-

(dimethylamino)ethoxy]benzene.
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Diagram 2: Synthetic Scheme via Miyaura Borylation

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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